molecular formula C9H12N2O2 B8672252 Ethyl 2-(1H-pyrazol-1-ylmethyl)acrylate

Ethyl 2-(1H-pyrazol-1-ylmethyl)acrylate

Cat. No.: B8672252
M. Wt: 180.20 g/mol
InChI Key: YAHQSRYUCWLLIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(1H-pyrazol-1-ylmethyl)acrylate is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12N2O2

Molecular Weight

180.20 g/mol

IUPAC Name

ethyl 2-(pyrazol-1-ylmethyl)prop-2-enoate

InChI

InChI=1S/C9H12N2O2/c1-3-13-9(12)8(2)7-11-6-4-5-10-11/h4-6H,2-3,7H2,1H3

InChI Key

YAHQSRYUCWLLIS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=C)CN1C=CC=N1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of ethyl 2-(hydroxymethyl)acrylate (4.1 g, 32 mmol), pyrazole (2.6 g, 38 mmol) and potassium carbonate (11 g, 79 mmol) in acetonitrile (30 mL) was refluxed for 20 h, quenched by the addition of water (100 mL), and extracted with ethyl acetate (40 mL×2). The combined organic layers were washed with brine, dried over magnesium sulfate, and evaporated. The residue was purified by column chromatography on silica gel eluting with hexane/ethyl acetate (7/1) to afford 1.0 g (18%) of the title compound as a colorless oil:
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4.1 g
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2.6 g
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11 g
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30 mL
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solvent
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Yield
18%

Synthesis routes and methods II

Procedure details

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